3-(3-Nitrophenyl)-6-((pyridin-4-ylmethyl)thio)pyridazine

• IUPAC Name: 3-(3-nitrophenyl)-6-(pyridin-4-ylmethylsulfanyl)pyridazine
• InChI: InChI=1S/C16H12N4O2S/c21-20(22)14-3-1-2-13(10-14)15-4-5-16(19-18-15)23-11-12-6-8-17-9-7-12/h1-10H,11H2
• InChI Key: XGRBGGMKPNAMOE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C2=NN=C(C=C2)SCC3=CC=NC=C3
• Molecular Formula: C16H12N4O2S
• Molecular Weight: 324.4 g/mol

Description

3-(3-Nitrophenyl)-6-((pyridin-4-ylmethyl)thio)pyridazine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and biological research. This compound is a pyridazine-based molecule that possesses a unique chemical structure, making it an attractive target for researchers interested in developing novel therapeutic agents.

Scientific Research Applications

Synthesis and Derivative Development

3-(3-Nitrophenyl)-6-((pyridin-4-ylmethyl)thio)pyridazine and its derivatives have been explored in various synthetic processes. For instance, Artemov et al. (1998) synthesized new heterocyclic compounds, including pyrido[3′,2′:4,5]thieno[2,3-c]cinnolines, through a multi-step process involving alkylation, ring closure, and condensation, which are key techniques in heterocyclic chemistry (Artemov et al., 1998). Similarly, Rodinovskaya et al. (2003) utilized substituted 3-hydroxypyrazoles for the synthesis of 6-amino-4-aryl-5-cyano-3-(pyridin-2-ylthiomethyl)-2,4-dihydropyrano[2,3-c]pyrazoles, further demonstrating the versatility of pyridazine derivatives in synthesizing complex heterocyclic structures (Rodinovskaya et al., 2003).

Biological Activities

Compounds derived from or related to 3-(3-Nitrophenyl)-6-((pyridin-4-ylmethyl)thio)pyridazine have been evaluated for various biological activities. For instance, Attaby et al. (2009) investigated the biological activities of 6-pyridin-3-yl-1H-pyrazolo[3,4-b]pyridin-3-amines, finding promising results as anti-Alzheimer and anti-cox2 reagents (Attaby et al., 2009). Additionally, Al-Kamali et al. (2014) synthesized novel thieno[2,3-c]pyridazines using a related starting material and evaluated their antibacterial activities, highlighting the potential of these compounds in antimicrobial applications (Al-Kamali et al., 2014).

Chemical Properties and Reactivity

The reactivity and chemical properties of compounds related to 3-(3-Nitrophenyl)-6-((pyridin-4-ylmethyl)thio)pyridazine have been a subject of interest. Figueroa et al. (2006) described the reactivity of related tetrahydropyridine derivatives with hydrazines under acidic conditions, providing insights into the chemical behavior and potential applications of these compounds in organic synthesis (Figueroa et al., 2006).